Cas no 10056-19-6 (Benzamide,N-(1-methylethyl)-3,5-dinitro-)

Benzamide,N-(1-methylethyl)-3,5-dinitro- structure
10056-19-6 structure
Product Name:Benzamide,N-(1-methylethyl)-3,5-dinitro-
CAS No:10056-19-6
MF:C10H11N3O5
MW:253.211442232132
CID:226713
PubChem ID:351140
Update Time:2025-04-19

Benzamide,N-(1-methylethyl)-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(1-methylethyl)-3,5-dinitro-
    • 3,5-dinitro-N-propan-2-ylbenzamide
    • 3.5-Dinitro-benzoesaeure-N-isopropylamid
    • AC1L6XQC
    • i-Propyl-3,5-dinitrobenzamid
    • N-Isopropyl-3,5-dinitro-benzamide
    • N-Isopropyl-3.5-dinitro-benzamid
    • NSC519080
    • Oprea1_466906
    • Oprea1_685355
    • STK024615
    • N-ISOPROPYL-3,5-DINITROBENZAMIDE
    • HDBVLHIQSYYAII-UHFFFAOYSA-N
    • NSC 519080
    • 3,5-dinitro-(N-isopropyl)-benzamide
    • SR-01000313740
    • Benzamide, N-(1-methylethyl)-3,5-dinitro-
    • SCHEMBL3071601
    • NSC-519080
    • DTXSID70325813
    • SR-01000313740-1
    • 10056-19-6
    • AKOS000671095
    • Inchi: 1S/C10H11N3O5/c1-6(2)11-10(14)7-3-8(12(15)16)5-9(4-7)13(17)18/h3-6H,1-2H3,(H,11,14)
    • InChI Key: HDBVLHIQSYYAII-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC(C)C

Computed Properties

  • Exact Mass: 253.06993
  • Monoisotopic Mass: 253.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 129.37
  • LogP: 3.07850
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen